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An objective analysis of fluid inclusion data from the mineral schorl, a common iron-rich species
of the tourmaline supergroup, is crucial for accurately interpreting the geological conditions of
its formation. Validation of these interpretations against experimental data provides a robust
framework for researchers in petrology, economic geology, and materials science. This guide
compares data derived from natural fluid inclusions in schorl with results from experimental
studies on tourmaline synthesis and stability, providing a comprehensive overview for
researchers, scientists, and drug development professionals.

Comparison of Natural Fluid Inclusion Data and
Experimental Results

The data presented below is synthesized from multiple studies on natural schorl-dravite
tourmalines and experimental investigations into their formation conditions. This comparison
serves as an indirect validation, aligning the conditions inferred from natural fluid inclusions
with those established in laboratory settings.

Table 1: Properties of Natural Fluid Inclusions in Schorl-Dravite
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Geological
Parameter Range of Values ) Reference
Environment

Homogenization Hydrothermal veins,
<200°C to 425°C ) ) [1]
Temperature (Th) explosive breccias

Quartz-tourmaline

242°C to 596°C _ [2]
veins
Salinity (wt% NaCl Quartz-tourmaline
) 11 to 29 wt% ) [2]
equiv.) veins
] Quartz-tourmaline
Trapping Temperature  370°C to 650°C ) [2]
veins
) Quartz-tourmaline
Trapping Pressure 74 to 200 MPa ) [2]
veins
) N Dominated by Na, Cl, Quartz-tourmaline
Fluid Composition [2]

Fe, K; also contains B veins

Aqueous solutions (A-

type), Chloride brines )
Hydrothermal veins,
(B-type), Gas- : . [1]
} explosive breccias
dominated (G-type

with CO2)

Table 2: Experimental Conditions for Schorl-Dravite Synthesis and Stability
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Experimental
Parameter Range of Values Reference
System

Unbuffered

experiments on
Temperature 500°C to 600°C S o [2]

biotite-rich schist with

B-bearing fluids

Unbuffered
experiments on

Pressure 100 to 130 MPa o ) ) [2]
biotite-rich schist with

B-bearing fluids

] ) Reaction of biotite-rich
) B Aqueous solution with ) ] )
Fluid Composition schist with B-bearing [2]
20 wt% NacCl uid
uids

Acid-to-neutral )
] General tourmaline
pH aqueous solutions for . . [3]
B stability studies
stability

Oxidizing conditions )
) ) General tourmaline
Oxygen Fugacity favor certain N ] [3]
N stability studies
compositions

The comparison reveals a significant overlap between the pressure-temperature (P-T)
conditions inferred from natural fluid inclusions in schorl-bearing assemblages and the P-T
conditions under which schorl-dravite is synthesized experimentally. Natural fluid inclusions
from quartz-tourmaline veins indicate trapping temperatures between 370°C and 650°C and
pressures from 74 to 200 MPa.[2] Experimental synthesis of tourmaline has been successful
under similar conditions, for instance, at 500-600°C and 100-130 MPa.[2] This concordance
supports the validity of using fluid inclusion microthermometry to determine the formation
conditions of natural schorl.

Experimental Protocols

Detailed methodologies are essential for the replication and validation of scientific findings.
Below are summaries of the key experimental protocols used in the studies of fluid inclusions
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and tourmaline synthesis.

Fluid Inclusion Microthermometry

Microthermometry is a fundamental technique used to determine the temperature of phase
changes within fluid inclusions, which in turn allows for the estimation of fluid salinity, density,
and formation conditions.

o Sample Preparation: Doubly polished thick sections (approximately 100-150 um) of the host
mineral (e.g., quartz associated with schorl) are prepared to allow for clear observation of the
fluid inclusions.

o Petrographic Analysis: A detailed petrographic study is conducted to identify different types
and generations of fluid inclusions and to establish their temporal relationships (primary,
secondary, or pseudosecondary).

e Heating and Freezing Experiments: The sample is placed in a specialized heating-cooling
stage (e.g., Linkam THMSG600) mounted on a microscope.

o Freezing: The inclusion is cooled until completely frozen. It is then slowly warmed, and the
temperatures of eutectic melting (Te) and final ice melting (Tm_ice) are recorded. Te
provides information about the salt system (e.g., H20-NaCl, H20-NaCl-CaCl2), while
Tm_ice is used to calculate the salinity of the fluid, typically in weight percent NaCl
equivalent.

o Heating: The inclusion is heated until the vapor bubble disappears, and the temperature of
total homogenization (Th) is recorded. This temperature represents the minimum trapping
temperature of the fluid.

o Data Interpretation: The collected microthermometric data (Te, Tm_ice, Th) are used in
conjunction with phase diagrams and equations of state for relevant fluid systems to
determine the fluid's composition, density, and the pressure-temperature conditions of

trapping.

Hydrothermal Tourmaline Synthesis
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Experimental synthesis of tourmaline under controlled laboratory conditions helps to constrain
its stability fields and formation mechanisms.

Starting Materials: A mixture of reactants is prepared. This can be a combination of oxides
and carbonates in the desired stoichiometric proportions for schorl, or a natural rock powder
(e.g., a biotite-rich schist) that can react to form tourmaline.[2]

Fluid Phase: An agueous solution, often with a specific salt concentration (e.g., 20 wt%
NacCl), is added to the starting materials.[2] Boron, an essential component of tourmaline, is
also added, for example, in the form of boric acid.

Encapsulation: The starting materials and the fluid are sealed in a noble metal capsule (e.g.,
gold or platinum) to prevent reaction with the pressure vessel and to maintain the integrity of
the experimental charge.

High-Pressure, High-Temperature Experiment: The sealed capsule is placed in a
hydrothermal pressure vessel (e.g., a cold-seal pressure vessel or an internally heated
pressure vessel). The vessel is then brought to the desired pressure and temperature
conditions (e.g., 100-130 MPa and 500-600°C).[2]

Duration and Quenching: The experiment is held at the target P-T conditions for a sufficient
duration to allow for reaction and crystal growth (e.g., 168 hours).[2] At the end of the
experiment, the vessel is rapidly cooled ("quenched") to preserve the phases formed at high
temperature and pressure.

Analysis of Products: The capsule is opened, and the experimental products are carefully
extracted. The run products are then analyzed using techniques such as X-ray diffraction
(XRD) to identify the crystalline phases formed (including tourmaline) and scanning electron
microscopy (SEM) with energy-dispersive X-ray spectroscopy (EDS) to determine their
morphology and chemical composition.

Visualizing the Validation Workflow and
Experimental Setup

The following diagrams, created using the DOT language, illustrate the logical workflow of
validating fluid inclusion data and a typical experimental setup for hydrothermal synthesis.
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Caption: Workflow for validating fluid inclusion data with experimental results.
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Caption: Schematic of a typical hydrothermal synthesis apparatus.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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